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glyceric acid NMR spectral data confirmation
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Compound Focus: (2R)-2,3-Dihydroxypropanoic acid

CAS No.: 6000-40-4

Cat. No.: S585001

NMR Spectral Data for Glyceric Acid

The tables below summarize the key experimental details and available data files for glyceric acid NMR spectra

from HMDB.

Table 1: Experimental Conditions for NMR Spectra

Chemical

Spectrum . Sample

Frequency Solvent Temperature pH Shift . Assessment
Type Concentration

Reference

1H NMR 500 MHz Water 25.0°C 7.00 DSS Not specified Excellent
(1D) [1] (H20)
[1H, 600 MHz Water 25.0°C 7.00 DSS 50.0 mM Excellent
13C]- (H20)
HSQC
(2D) [2]

Table 2: Available Spectral Data Files
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Chemical Shift List Peak Assighments

Spectrum Type Raw FID | Spectrum File
(TXT) (PNG)
1H NMR (1D) [1] 508 Bytes 90.4 KB Varian FID (80.8 KB), JCAMP-DX
(76.1 KB)
[1H, 13C]-HSQC 112 Bytes 52.5 KB Bruker FID (1.5 MB ZIP)
(2D) [2]

Experimental Protocols

The NMR data was collected under controlled, physiological-like conditions suitable for biological studies [1]

[2]:

e Sample Preparation: The sample was dissolved in water and the pH was adjusted to 7.00 to mimic
physiological conditions. The 2D HSQC sample had a concentration of 50.0 mM [2].

o Data Acquisition: The 1D proton spectrum was acquired on a Varian spectrometer at a 500 MHz
frequency. The 2D [1H, 13C]-HSQC spectrum was acquired on a Bruker spectrometer at a higher
frequency of 600 MHz, which provides better resolution [1] [2].

¢ Referencing: The chemical shifts for both spectra are referenced to DSS (4,4-dimethyl-4-silapentane-1-

sulfonic acid), a common standard for aqueous solutions [1] [2].

NMR Data Interpretation Context

While the specific chemical shift values are in the downloadable files, understanding general NMR interpretation

can help you analyze this data:

¢ Protons on Heteroatoms: Protons bonded to oxygen atoms (like the -CH-OH and -OH groups in glyceric
acid) are typically deshielded due to oxygen's electronegativity. Their signals can appear over a broad
range (1-6 ppm) and are often broadened due to hydrogen bonding. These protons are also
exchangeable, meaning their signals can disappear if the sample is treated with deuterated water (D20)
[3].

e Spectral Complexity: Glyceric acid has multiple protons and carbons in similar environments, which can
lead to complex, overlapping signals. The 2D HSQC experiment is particularly useful here, as it correlates
each proton signal directly to the carbon it is attached to, greatly simplifying the assignment process [2].

Pathway for Structural Confirmation
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The following diagram outlines a logical workflow for confirming the structure of a compound like glyceric acid

using a combination of NMR techniques.

1D 1H NMR Analysis

esolves Overlap

2D HSQC Experiment

orrelates 1H to 13C

Assign Proton & Carbon Signals

Confirm Molecular Structure

.g., with HMDB Data

Compare with Reference

Click to download full resolution via product page

The data from HMDB provides a solid experimental basis for your comparison guides. The availability of the
raw FID (Free Induction Decay) files is particularly valuable, as it allows you to reprocess the data if needed for

your specific analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [glyceric acid NMR spectral data confirmation]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b585001#glyceric-acid-nmr-spectral-

data-confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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